Cas no 2549023-77-8 (4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine)

• Product Name: 4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• CAS No: 2549023-77-8
• MF: C₁₇H₂₄N₆OS
• MW: 360.477061271667
• CID: 5313040
• PubChem ID: 154583102
• Update Time: 2025-10-29

4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040709900
• 2549023-77-8
• F6619-6195
• 4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine
• 4-[6-[4-[(2-Methyl-4-thiazolyl)methyl]-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C17H24N6OS/c1-14-20-15(12-25-14)11-21-2-4-22(5-3-21)16-10-17(19-13-18-16)23-6-8-24-9-7-23/h10,12-13H,2-9,11H2,1H3
• InChI Key： GDHYOJKYOHUWKR-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3CCN(CC4=CSC(C)=N4)CC3)N=CN=2)CCOCC1

Computed Properties

• Exact Mass: 360.17323058g/mol
• Monoisotopic Mass: 360.17323058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.7±50.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)

Additional information on 4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine

Chemical Profile of 4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine (CAS No. 2549023-77-8)

4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine, identified by its Chemical Abstracts Service (CAS) number 2549023-77-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a complex heterocyclic architecture, which includes fused rings and nitrogen-containing moieties. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The molecular framework of 4-(6-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidin-4-yl)morpholine incorporates several key pharmacophoric elements. The presence of a morpholine ring is particularly noteworthy, as morpholine derivatives are well-documented for their biological activity across various therapeutic areas. Morpholine-based scaffolds have been explored in the development of antiviral, antibacterial, and anti-inflammatory agents, owing to their ability to modulate enzyme activity and interact with biological targets effectively.

Furthermore, the compound features a thiazole moiety, which is another heterocyclic system known for its broad spectrum of biological activities. Thiazole derivatives have demonstrated efficacy in treating conditions ranging from infectious diseases to cancer. The integration of the thiazole ring with a pyrimidine unit in this molecule creates a multi-functionalized platform that could potentially enhance binding affinity and selectivity towards specific biological targets.

The piperazine component, specifically the 4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl moiety, adds another layer of complexity to the molecular structure. Piperazine derivatives are widely recognized for their role as pharmacological intermediates due to their ability to act as scaffolds for small-molecule drugs. They are particularly prevalent in antipsychotic, antidepressant, and antihistamine medications. The incorporation of this specific piperazine derivative into the compound suggests that it may exhibit properties conducive to interaction with neurotransmitter systems or other cellular pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 4-(6-{4-[(2-methyl-1,3-thiazol-4-ylmethyl)piperazin-1-yll}pyrimidin--{ylyl})morpholine with greater accuracy. These computational approaches have been instrumental in identifying novel drug candidates by analyzing interactions at the molecular level. For instance, virtual screening techniques have been employed to evaluate how this compound might bind to enzymes or receptors associated with neurological disorders or metabolic diseases.

In the context of current research trends, there is growing interest in developing multifunctional therapeutic agents that can address multiple targets simultaneously. The structural features of CAS No. 2549023--77--8 make it an attractive candidate for such an approach. By combining pharmacophores from different heterocyclic systems—morpholine, thiazole, pyrimidine, and piperazine—the compound may exhibit synergistic effects that enhance its therapeutic potential.

One area where this compound shows promise is in the treatment of neurological disorders. Piperazine derivatives are known to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression and schizophrenia. The presence of additional functional groups could further modulate these interactions, potentially leading to new treatments for these debilitating conditions. Moreover, the morpholine ring might contribute to central nervous system (CNS) penetration, which is often a critical factor in developing effective neurotherapeutics.

Another emerging field where this molecule could play a significant role is oncology. Thiazole derivatives have been investigated for their antitumor properties due to their ability to inhibit key enzymes involved in cancer cell proliferation and survival. By integrating these thiazole-based structures with other pharmacophores like morpholine and piperazine, 2549023--77--8 may offer novel mechanisms of action against cancer cells. Preliminary studies suggest that compounds with similar scaffolds could disrupt signaling pathways that are aberrantly activated in tumor cells.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. Modern techniques in organic chemistry have made it possible to construct intricate structures with high precision. For example, 6-{[(2-methyl-l ,3 -thia z ol - 4 - yl)me th y l ] piper az ine - l - y l } py r im idine - 4 - y l } mor ph o line was likely synthesized through multi-step reactions involving cyclization processes followed by functional group transformations. Each step must be carefully optimized to ensure high yield and purity.

In addition to its potential therapeutic applications, CAS No 25--90--23--77--8 may serve as a valuable tool for mechanistic studies in pharmacology research laboratories worldwide Its unique structural features provide an opportunity for researchers t explore how different pharmacophores contribute t overall bioactivity This kind o study can lead t better understanding o drug-receptor interactions which ultimately helps design more effective drugs p>

The future prospects o this compound remain exciting as ongoing research continues t uncover its full potential Whether it will be developed int an actual drug depends largely on further experimental validation including preclinical studies However given its promising structure-function relationship there is certainly hope that it might one day contribute t improving human health p>